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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
analysis of calcium adipate. The information is intended to support research and development
activities by providing detailed technical data and methodologies.

Physicochemical Properties

Calcium adipate is the calcium salt of adipic acid, presenting as a white crystalline powder.[1]
It is soluble in water and its primary applications stem from its properties as a stabilizer and
emulsifier.[1]

Table 1: General and Physicochemical Properties of Calcium Adipate
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Property Value

Reference(s)

IUPAC Name calcium;hexanedioate

[1]

Adipic acid, calcium salt;

Synonyms Hexanedioic acid, calcium salt ]
CAS Number 7486-40-0 [1]
Molecular Formula CeHsCaOa [1]
Molecular Weight 184.2 g/mol [1]
Appearance White crystalline powder [1]
Solubility Soluble in water [1]
Boiling Point 338.5 °C at 760 mmHg [2]
Flash Point 172.7 °C [2]

Synthesis of Calcium Adipate

The most common method for synthesizing calcium adipate is through a neutralization

reaction between adipic acid and a calcium base, such as calcium hydroxide or calcium

carbonate.[3] Other reported methods include direct reaction with calcium oxide and

solvothermal synthesis.[1]

Experimental Protocol: Synthesis via Neutralization

Reaction

This protocol details the laboratory-scale synthesis of calcium adipate from adipic acid and

calcium hydroxide.

Materials:

e Adipic acid (CeéH1004)

e Calcium hydroxide (Ca(OH)2)

o Deionized water
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» Ethanol (for washing)

e Magnetic stirrer with heating plate

o Beakers

e Bichner funnel and filter paper

e Drying oven

Procedure:

» Dissolution of Adipic Acid: In a 500 mL beaker, dissolve 14.6 g (0.1 mol) of adipic acid in 200
mL of deionized water with gentle heating (around 60-70 °C) and stirring until the acid is fully
dissolved.

o Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry by
suspending 7.4 g (0.1 mol) of calcium hydroxide in 100 mL of deionized water.

e Reaction: Slowly add the calcium hydroxide slurry to the hot adipic acid solution while stirring
continuously. The reaction is exothermic and will result in the formation of a white precipitate
of calcium adipate.

o Completion of Reaction: Continue stirring the mixture for 1-2 hours to ensure the reaction
goes to completion. The pH of the solution should be monitored and should be close to
neutral upon completion.

« |solation of Product: Allow the mixture to cool to room temperature. Collect the white
precipitate by vacuum filtration using a Buichner funnel.

o Washing: Wash the precipitate on the filter with several portions of deionized water to
remove any unreacted starting materials and soluble impurities. Follow this with a wash
using a small amount of ethanol to aid in drying.

e Drying: Dry the collected calcium adipate in a drying oven at 105-110 °C until a constant
weight is achieved.
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» Characterization: The final product can be characterized by techniques such as FT-IR
spectroscopy and melting point determination.

Diagram of the synthesis workflow for calcium adipate.

Spectral and Thermal Analysis
Infrared Spectroscopy (IR)

The FT-IR spectrum of calcium adipate is characterized by the absence of the broad O-H
stretch from the carboxylic acid dimer and the C=0 stretch of the carboxylic acid, and the
appearance of strong absorption bands corresponding to the asymmetric and symmetric
stretching of the carboxylate groups.

Table 2: Characteristic IR Absorption Bands for Calcium Adipate

Wavenumber (cm~12) Assignment

~2963 Asymmetric C-H stretching of -CH2- groups
~2876 Symmetric C-H stretching of -CHz- groups
1601 Asymmetric stretching of carboxylate (COO™)

groups

Symmetric stretching of carboxylate (COO™)

~1410
groups
1295 Asymmetric C-C stretching of the adipate
backbone
Symmetric C-C stretching of the adipate
~1090

backbone

Note: The exact peak positions may vary slightly depending on the sample preparation and
instrument.

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to
study the thermal stability and decomposition of calcium adipate. The monohydrate form will
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initially show a mass loss corresponding to the loss of water. At higher temperatures, the
anhydrous salt decomposes. The dry distillation of calcium adipate is known to yield
cyclopentanone, with calcium carbonate as a by-product.

Quantitative Analysis

The calcium content of calcium adipate can be determined by complexometric titration with
ethylenediaminetetraacetic acid (EDTA).

Experimental Protocol: Complexometric EDTA Titration

This protocol outlines the determination of calcium content in a sample of calcium adipate.

Materials:

Calcium adipate sample

0.05 M EDTA standard solution

Ammonia/ammonium chloride buffer (pH 10)

Eriochrome Black T indicator

Deionized water

Burette, pipettes, and conical flasks
Procedure:

o Sample Preparation: Accurately weigh approximately 0.2 g of the dried calcium adipate
sample and dissolve it in 100 mL of deionized water in a 250 mL conical flask. Gentle heating
may be required to facilitate dissolution.

» Buffering: Add 2 mL of the ammonia/ammonium chloride buffer solution to the sample
solution to adjust the pH to approximately 10.

« Indicator Addition: Add a few drops of the Eriochrome Black T indicator solution. The solution
should turn a wine-red color.
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« Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution from a
burette. The endpoint is reached when the color of the solution changes from wine-red to a
distinct blue.

o Calculation: The concentration of calcium in the sample can be calculated using the following
formula:

o Moles of EDTA = Molarity of EDTA x Volume of EDTA (in L)
o Moles of Ca?* = Moles of EDTA (due to 1:1 stoichiometry)
o Mass of Ca?* = Moles of Ca?* x Molar mass of Ca

o % Calcium = (Mass of Caz* / Mass of sample) x 100

Diagram of the quantitative analysis workflow for calcium adipate.

Applications

Calcium adipate has a range of applications across different industries due to its chemical
properties.

e Pharmaceuticals: It is used as an excipient in drug formulations to enhance stability and
bioavailability.[1]

e Food Industry: It acts as an emulsifier and stabilizer in various food products.[1]

» Polymer Science: It is utilized as a component in polyvinyl chloride (PVC) stabilizers, where
it can improve thermal stability.[3]

» Agriculture: It is sometimes used in fertilizers and animal feed.[1]
o Cosmetics: It is employed in personal care products for its emulsifying properties.[1]

Safety and Toxicology

Research indicates that calcium adipate exhibits low toxicity and is generally recognized as
safe for consumption as a food additive.[1] However, as with any chemical, it should be
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handled in a laboratory setting with appropriate personal protective equipment, including safety
glasses and gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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